Cas no 13754-86-4 (4,5,6,7-tetrahydro-1H-indol-4-one)

4,5,6,7-tetrahydro-1H-indol-4-one structure
13754-86-4 structure
Product Name:4,5,6,7-tetrahydro-1H-indol-4-one
CAS No:13754-86-4
MF:C8H9NO
MW:135.163161993027
MDL:MFCD00075438
CID:87123
PubChem ID:87577198
Update Time:2025-04-18

4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydro-1H-indol-4(5H)-one
    • Tetrahydroindolone
    • 1,5,6,7-Tetrahydro-4H-Indol-4-One
    • 1,5,6,7-Tetrahydro-4
    • 1,7-Dihydro-pyrano[3,4-b]pyrrol-4-one
    • 4,5,6,7-Tetrahydro-4-oxoindole
    • 4-Oxo-4,5,6,7-tetrahydroindole
    • NSC 131681
    • 4-Oxo-1,5,6,7-tetrahydroindole
    • 4-0xo-4,5,6,7-tetrahydroindole
    • 1,5,6,7-Tetrahydroindol-4-one
    • 4,5,6,7-Tetrahydro-4-indolone
    • 1,5,6,7-TETRAHYDRO-INDOL-4-ONE
    • 1,5,6,7-Tetrahydro-4-indolone
    • 4H-Indol-4-one, 1,5,6,7-tetrahydro-
    • KASJZXHXXNEULX-UHFFFAOYSA-N
    • 1,5,6,7-Tetrahydro-4H-indole-4-one
    • NSC131681
    • pyrrolo[b]cyclohexanone
    • PubChem24124
    • 4,5,6,7-TETRAHYDRO-1H-INDOL-4-ONE
    • KSC496Q6F
    • 6,7-Dihydroindol-4(5H)-one
    • 1,5,6,7-tetrahyroindol-4-one
    • InChI=1/C8H9NO/c10-8-3-1-2-7-6(8)4-5-9-7/h4-5,9H,1-3H
    • MFCD00075438
    • 4-keto-4,5,6,7-tetrahydro indole
    • 13754-86-4
    • CS-0038145
    • T1435
    • 1,5,6,7-Tetrahydro-4H-indol-4-one #
    • NS00122757
    • J-007037
    • NSC-131681
    • 1,5,6,7-tetrahydro-4h-indol-4-one (en)
    • BCP05724
    • AKOS000505931
    • DTXSID40299633
    • 1,5,6,7-tetrahyro-indol-4-one
    • A855917
    • 4H-Indol-4-one,1,5,6,7-tetrahydro-
    • 8P-059
    • Z905041600
    • BB 0323370
    • SCHEMBL689700
    • 1,5,6,7-Tetrahydro-4H-indol-4-one, 98%
    • EN300-91733
    • AE-641/02486014
    • AM803187
    • AB02874
    • FT-0697617
    • SY027852
    • BBL010663
    • STK801681
    • 4,5,6,7-tetrahydro-1H-indol-4-one
    • MDL: MFCD00075438
    • Inchi: 1S/C8H9NO/c10-8-3-1-2-7-6(8)4-5-9-7/h4-5,9H,1-3H2
    • InChI Key: KASJZXHXXNEULX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CNC=2CCC1

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Color/Form: Light yellow crystals
  • Density: 1.216
  • Melting Point: 186.0 to 191.0 deg-C
  • Boiling Point: 311 ºC
  • Flash Point: 150 ºC
  • Refractive Index: 1.592
  • PSA: 32.86000
  • LogP: 1.53370
  • Solubility: Not determined

4,5,6,7-tetrahydro-1H-indol-4-one Security Information

4,5,6,7-tetrahydro-1H-indol-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-1H-indol-4-one Pricemore >>

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